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Compound of Interest

Compound Name: Prulifloxacin

Cat. No.: B1679801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of prulifloxacin in the

treatment of urinary tract infections (UTIs). The information is compiled from various clinical

studies to guide further research and development.

Introduction
Prulifloxacin is a broad-spectrum fluoroquinolone antibiotic. It is a prodrug of ulifloxacin, which

is the active metabolite.[1][2] Prulifloxacin has demonstrated efficacy in treating both

uncomplicated and complicated UTIs.[2][3] It exhibits potent activity against a wide range of

Gram-negative and Gram-positive bacteria commonly associated with UTIs.[4][5]

Mechanism of Action
Prulifloxacin, through its active metabolite ulifloxacin, targets bacterial DNA gyrase and

topoisomerase IV.[5][6] These enzymes are essential for bacterial DNA replication,

transcription, repair, and recombination. By inhibiting these enzymes, prulifloxacin disrupts

bacterial DNA synthesis, leading to bacterial cell death.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1679801?utm_src=pdf-custom-synthesis
https://www.sterisonline.com/blog/prulifloxacin-tablets-600-mg-pruliflox-600-ndash-uses-dosage-and-side-effects
https://en.wikipedia.org/wiki/Prulifloxacin
https://pubmed.ncbi.nlm.nih.gov/15456336/
https://www.researchgate.net/publication/358659043_Prulifloxacin_versus_other_quinolones_for_the_treatment_of_Urinary_Tract_Infections
https://synapse.patsnap.com/article/what-is-prulifloxacin-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-prulifloxacin
https://www.benchchem.com/product/b1679801#prulifloxacin-application-in-treating-urinary-tract-infections
https://www.benchchem.com/product/b1679801#prulifloxacin-application-in-treating-urinary-tract-infections
https://www.benchchem.com/product/b1679801#prulifloxacin-application-in-treating-urinary-tract-infections
https://www.benchchem.com/product/b1679801#prulifloxacin-application-in-treating-urinary-tract-infections
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679801?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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